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Compound of Interest

Compound Name: Diethyl methyl phosphate

Cat. No.: B3057960

This guide provides a comprehensive overview of the key physical properties of diethyl
methylphosphonate, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in drug development who require precise data and methodologies
for handling and characterizing this compound.

Quantitative Data Summary

The following table summarizes the reported physical properties of diethyl methylphosphonate.

Physical Property Value Conditions

Boiling Point 190 -194 °C Atmospheric Pressure[1]
194 °C Atmospheric Pressure[2][3][4]

78.0-81.0°C 15.0 mmHg[5]

Density 1.0406 g/cm3 30 °C[1]

1.041 g/mL 25 °C[2][4][6]

Experimental Protocols

Detailed methodologies for the determination of boiling point and density are crucial for the
accurate and reproducible characterization of chemical substances. Below are standard
experimental protocols applicable to diethyl methylphosphonate.
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Several methods can be employed for its determination.

1. Distillation Method The distillation method is a common and effective way to determine the
boiling point of a liquid sample, particularly when purification is also desired.[7]

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle or sand bath).

e Procedure:

o Assemble the distillation apparatus. The liquid sample (at least 5 mL) is placed in the
distillation flask along with a few boiling chips or a magnetic stir bar to ensure smooth
boiling.

o The thermometer is positioned so that the top of the bulb is level with the bottom of the
side arm of the distillation flask. This ensures that the thermometer measures the
temperature of the vapor that is distilling.

o The liquid is heated to a boil.

o As the vapor condenses and collects in the receiving flask, the temperature reading on the
thermometer is monitored.

o The temperature at which the liquid is steadily distilling is recorded as the boiling point. It
is also important to record the atmospheric pressure at the time of the measurement, as
boiling point is pressure-dependent.

2. Reflux Method This method is suitable for smaller quantities of liquid and involves heating
the liquid to its boiling point under a condenser.[7]

o Apparatus: A round-bottom flask, a condenser, a thermometer, and a heating source.
e Procedure:
o The liquid sample is placed in the round-bottom flask with boiling chips.

o The condenser is attached vertically to the flask.
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o The thermometer is placed in the flask so that the bulb is immersed in the vapor phase
above the boiling liquid but below the condenser.

o The liquid is heated to a gentle boil. The vapor will rise, be cooled by the condenser, and
fall back into the flask.

o The stable temperature reading on the thermometer is the boiling point of the liquid.

Density is the mass of a substance per unit volume. For liquids, it is commonly determined
using a pycnometer or a hydrometer.

1. Pycnometer Method A pycnometer is a flask with a specific, accurately known volume, which
allows for the precise determination of the density of a liquid.[5]

o Apparatus: A pycnometer (specific gravity bottle), an analytical balance, and a temperature-
controlled water bath.

e Procedure:

o The pycnometer is thoroughly cleaned and dried, and its empty mass is accurately
measured on an analytical balance.

o The pycnometer is filled with distilled water of a known temperature and density. The
stopper is inserted, and any excess water is carefully wiped from the outside. The mass of
the water-filled pycnometer is measured.

o The volume of the pycnometer can be calculated using the mass of the water and its
known density at that temperature.

o The pycnometer is then emptied, dried, and filled with the sample liquid (diethyl
methylphosphonate).

o The mass of the sample-filled pycnometer is measured.

o The density of the sample is calculated by dividing the mass of the sample by the volume
of the pycnometer.
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2. Hydrometer Method A hydrometer measures the relative density (specific gravity) of a liquid
based on the principle of buoyancy.[1][2][8]

e Apparatus: A hydrometer and a tall, transparent cylinder.
e Procedure:

o The sample liquid is poured into the cylinder, ensuring it is deep enough for the
hydrometer to float freely without touching the bottom or sides.

o The hydrometer is gently lowered into the liquid.

o Once the hydrometer has settled and is floating, the density is read from the scale on the
stem at the point where the surface of the liquid meets the stem. The reading should be
taken at the bottom of the meniscus for an accurate measurement.[3]

o The temperature of the liquid should also be recorded, as density is temperature-
dependent.

Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of diethyl methylphosphonate.
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Caption: Workflow for determining the physical properties of diethyl methylphosphonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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